3-[(4-chlorophenyl)sulfonyl]-1-cyclopentyl-4,5-dimethyl-1H-pyrrol-2-amine

• Molecular Formula: C17H21ClN2O2S
• Molecular Weight: 352.9 g/mol
• IUPAC Name: 3-(4-chlorophenyl)sulfonyl-1-cyclopentyl-4,5-dimethylpyrrol-2-amine
• InChI: InChI=1S/C17H21ClN2O2S/c1-11-12(2)20(14-5-3-4-6-14)17(19)16(11)23(21,22)15-9-7-13(18)8-10-15/h7-10,14H,3-6,19H2,1-2H3
• InChI Key: XGMVLUPBBMDQFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C(=C1S(=O)(=O)C2=CC=C(C=C2)Cl)N)C3CCCC3)C

Description

3-[(4-chlorophenyl)sulfonyl]-1-cyclopentyl-4,5-dimethyl-1H-pyrrol-2-amine: is a chemical compound with the following properties:

Linear Formula: CHClOS

Molecular Weight: 377.676 g/mol

CAS Number: 868256-42-2

Preparation Methods

Synthetic Routes:: The synthetic route for this compound involves the following steps:

Sulfonylation: The cyclopentylamine reacts with 4-chlorobenzenesulfonyl chloride to form the sulfonylated intermediate.

Amination: The sulfonylated intermediate undergoes amination with 4,5-dimethyl-1H-pyrrol-2-amine to yield the final product.

Reaction Conditions::

Sulfonylation: Typically carried out in anhydrous conditions using a base such as triethylamine (EtN) in an organic solvent (e.g., dichloromethane).

Amination: Conducted under mild conditions using a suitable amine source and a base.

Industrial Production:: Industrial-scale production methods may involve continuous flow processes or batch reactions, optimizing yield and purity.

Chemical Reactions Analysis

Reactions::

Oxidation: The sulfonyl group can undergo oxidation reactions.

Substitution: The compound may participate in nucleophilic substitution reactions.

Reduction: Reduction of the sulfonyl group is also feasible.

Common Reagents and Conditions::

Oxidation: Oxidizing agents like potassium permanganate (KMnO) or hydrogen peroxide (HO).

Substitution: Nucleophiles (e.g., amines) in the presence of a base.

Reduction: Reducing agents such as sodium borohydride (NaBH).

Major Products:: The major products depend on the specific reaction conditions and the substituents involved.

Scientific Research Applications

This compound finds applications in various fields:

Chemistry: Used as a building block for more complex molecules.

Biology: Investigated for potential biological activity.

Medicine: Studied for pharmacological effects.

Industry: Employed in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The exact mechanism of action remains an active area of research. It likely interacts with specific molecular targets or pathways, influencing cellular processes.

Comparison with Similar Compounds

• 1-[(4-chlorophenyl)sulfonyl]-3-(4-fluorophenyl)-1-propanone
• 1-(4-chlorophenyl)-3-[(4-fluorophenyl)sulfonyl]-1-propanone